7-(2-methoxyphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid

• IUPAC Name: 7-(2-methoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C13H12N4O3/c1-20-11-5-3-2-4-8(11)10-6-9(12(18)19)16-13-14-7-15-17(10)13/h2-7,10H,1H3,(H,18,19)(H,14,15,16)
• InChI Key: QTEGSQYLEWOWLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2C=C(NC3=NC=NN23)C(=O)O
• Molecular Formula: C13H12N4O3
• Molecular Weight: 272.26 g/mol

Description

7-(2-methoxyphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C13H12N4O3 and its molecular weight is 272.26 g/mol. The purity is usually 95%.
The exact mass of the compound 7-(2-methoxyphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid is 272.09094026 g/mol and the complexity rating of the compound is 414. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial and Antioxidant Activities

One significant area of research involving derivatives of 7-(2-methoxyphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid is their antimicrobial and antioxidant activities. A study reported the synthesis of a series of compounds related to this chemical structure, which were evaluated for their antimicrobial and antioxidant properties. This suggests potential applications in developing novel antimicrobial agents (Gilava et al., 2020).

Tuberculostatic Activity

Another research area is the exploration of these compounds for their tuberculostatic activity. Structural analogs of 7-(2-methoxyphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid have been synthesized and evaluated for their potential as antituberculous agents (Titova et al., 2019).

Ring-Chain Isomerism Studies

Research has also been conducted on the ring-chain isomerism of related compounds. This includes studies on the cyclisation of ethyl 2-ethoxymethylidene-3-oxo-3-polyfluoroalkylpropionates with 3-amino-1H-[1,2,4]triazole to give compounds that exhibit ring-chain isomerisation, which is relevant for understanding the chemical behavior and potential applications of these compounds (Pryadeina et al., 2008).

Antimycobacterial Agents

Additionally, derivatives of this compound have been explored as potential antimycobacterial agents. A series of fluorinated 1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid derivatives were designed and synthesized, demonstrating significant inhibitory effects against Mycobacterium tuberculosis (Abdel-Rahman et al., 2009).

Synthesis and Tautomerization

The synthesis and tautomerization of related triazolopyrimidines have beenstudied, providing insights into their chemical properties and potential for further chemical modifications. Such studies are essential for the development of novel compounds with specific biological activities (Desenko et al., 2006).

Copper Corrosion Inhibitors

Research has been conducted on the use of [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylates, including 7-(2-methoxyphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid derivatives, as inhibitors for copper corrosion in chloride environments. This suggests potential applications in materials science, particularly in protecting metals from corrosion (Kruzhilin et al., 2021).

Fungicidal Activities

Additionally, derivatives of this compound have been synthesized and shown to possess promising fungicidal activities, indicating potential applications in agriculture and pest control (Li De-jiang, 2008).